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Compound of Interest

Compound Name:
2-(4-Bromophenyl)-N,N-

dimethylethanamine

CAS No.: 15221-61-1

Cat. No.: B1278134

Get Quote

Executive Summary
2-(4-Bromophenyl)-N,N-dimethylethanamine (also known as 4-bromo-N,N-

dimethylphenethylamine) is a critical intermediate in the synthesis of selective estrogen

receptor modulators (SERMs) and antihistamines. Its handling is frequently complicated by its

dual nature: it exists as a lipophilic oil in its free base form but converts to a water-soluble

crystalline solid upon protonation.

Effective processing requires a "Phase-Switch" strategy—utilizing its pH-dependent solubility to

toggle between organic and aqueous phases during extraction and purification. This guide

provides the solubility data and protocols necessary to execute these manipulations with high

recovery yields.
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Compound Profile Details

IUPAC Name 2-(4-Bromophenyl)-N,N-dimethylethanamine

CAS Number 15221-61-1

Molecular Formula C₁₀H₁₄BrN

Molecular Weight 228.13 g/mol

Physical State (Base) Viscous Oil / Low-melting Solid

pKa (Calc.) ~9.4 (Tertiary Amine)

LogP (Calc.) ~3.2 (Lipophilic)

Physicochemical Drivers of Solubility
To predict and manipulate the solubility of this compound, one must understand the competition

between its hydrophobic aromatic core and its ionizable amine tail.

The Lipophilic Domain (Bromophenyl Group)
The 4-bromophenyl moiety acts as a hydrophobic anchor. The bromine atom increases

lipophilicity (LogP) and molecular weight compared to the parent phenethylamine.

Impact: Drives high solubility in non-polar and moderately polar organic solvents (DCM,

Toluene, Ether).

Consequence: The free base is virtually insoluble in neutral water (< 0.1 mg/mL).

The Ionizable Domain (Dimethylamine Group)
The tertiary nitrogen is a proton acceptor.

Free Base Form (pH > 10): The nitrogen lone pair is available. The molecule is neutral and

oily. Soluble in organics.[1]

Salt Form (pH < 4): Upon treatment with acids (HCl, HBr, Maleic acid), the nitrogen

protonates to form a cation (
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).

Consequence: The salt form is highly soluble in water and polar protic solvents (Methanol),

but insoluble in non-polar ethers and hydrocarbons.

Solvent Compatibility Matrix
The following table categorizes solvents based on their interaction with the Free Base form of

the compound.
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Solvent Class Specific Solvent
Solubility (Free
Base)

Application Notes

Chlorinated
Dichloromethane

(DCM)

Very High (>100

mg/mL)

Ideal for extraction

from basic aqueous

layers.

Chlorinated Chloroform Very High

Excellent for NMR

analysis and

transport.

Ethers Diethyl Ether (Et₂O) High

Preferred for

extraction; low boiling

point facilitates

removal.

Ethers THF High

Good reaction solvent;

miscible with water

(requires salting out).

Alcohols Methanol / Ethanol High

Solubilizes both Free

Base and HCl salts.

Good for

crystallization.

Esters Ethyl Acetate High

Standard extraction

solvent; safer

alternative to DCM.

Hydrocarbons Hexanes / Heptane Moderate

Use for

precipitation/trituration

. Base may oil out at

low temps.

Aqueous Water (pH 7) Negligible

The base will form an

oily emulsion or

separate layer.

Aqueous 0.1 M HCl (pH 1) High (as Salt)

Converts base to

soluble hydrochloride

salt instantly.
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Critical Insight: Never attempt to dissolve the free base in water for biological assays without

first converting it to a salt (e.g., using 1 equivalent of HCl or dissolving in DMSO).

Experimental Protocols
Protocol A: High-Throughput Solubility Screening
Use this protocol to determine precise solubility limits for a specific batch or salt form.

Preparation: Weigh 10 mg of 2-(4-Bromophenyl)-N,N-dimethylethanamine into a clear

HPLC vial.

Addition: Add the target solvent in 50 µL increments at 25°C.

Agitation: Vortex for 30 seconds after each addition.

Observation:

Soluble: Solution becomes clear.

Insoluble: Visible particles or oil droplets persist.

Calculation:

Verification: If clear, centrifuge at 10,000 rpm for 5 mins to ensure no micro-precipitates exist.

Protocol B: The "Phase-Switch" Purification (Acid-Base
Extraction)
This is the industry-standard method for purifying this intermediate without chromatography.

Dissolution: Dissolve the crude reaction mixture (containing the amine) in Ethyl Acetate or

Diethyl Ether.
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Extraction (Impurity Removal): Wash the organic phase with Water (removes inorganic

salts).

The Switch (Salt Formation): Extract the organic phase with 1M HCl (aq) (3x volumes).

Mechanism: The amine protonates and moves into the aqueous layer. Neutral organic

impurities (unreacted bromobenzenes) stay in the organic layer.

Wash: Discard the organic layer. Wash the acidic aqueous layer once with fresh ether.

Reversal (Free Base Recovery): Basify the aqueous layer to pH 12 using 6M NaOH or

NH₄OH.

Observation: The solution will turn cloudy as the amine "oils out."

Final Extraction: Extract the cloudy aqueous mixture with DCM or Ether. Dry over Na₂SO₄

and concentrate.

Visualization: Solubility & Extraction Logic
The following diagram illustrates the "Phase-Switch" workflow, demonstrating how solubility

changes are leveraged for purification.
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Figure 1: Acid-Base Extraction Workflow. Utilizing pH-dependent solubility to isolate 2-(4-
Bromophenyl)-N,N-dimethylethanamine from neutral impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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